![molecular formula C17H18FNO2S B1680702 Pyrrolidine, 2-(4-fluorophenyl)-1-[(4-methylphenyl)sulfonyl]-, (2S)- CAS No. 298690-60-5](/img/structure/B1680702.png)
Pyrrolidine, 2-(4-fluorophenyl)-1-[(4-methylphenyl)sulfonyl]-, (2S)-
Overview
Description
The compound “Pyrrolidine, 2-(4-fluorophenyl)-1-[(4-methylphenyl)sulfonyl]-, (2S)-” is a type of impurity standard . It is also known as 2-(4-fluorophenyl)pyrrolidine .
Molecular Structure Analysis
The molecular formula of this compound is C10H12FN . The molecular weight is 165.21 g/mol . For a more detailed molecular structure, you may refer to resources like PubChem .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C10H12FN and a molecular weight of 165.21 g/mol . For more detailed physical and chemical properties, you may refer to resources like PubChem .Scientific Research Applications
Material Science and Polymer Chemistry
- Fluorinated Polyamides Synthesis : Research has shown that new diamines containing pyridine and trifluoromethylphenyl groups can be synthesized and used in the preparation of fluorinated polyamides containing pyridine and sulfone moieties. These polymers are amorphous, soluble in organic solvents, and can be cast into transparent, flexible films with low dielectric constants, indicating potential applications in electronic materials (Xiao-Ling Liu et al., 2013).
Organic Synthesis and Catalysis
- Enantioselective Aldol Reactions : A study demonstrated that fluorous (S) pyrrolidine sulfonamide serves as an efficient promoter for highly enantioselective aldol reactions of ketones and aldehydes with aromatic aldehydes on water. This catalyst can be recovered and reused without significant loss of activity, pointing to its utility in sustainable chemistry practices (L. Zu et al., 2008).
- Stereoselective Michael Addition : The use of (2S)-2-[(Phenylsulfinyl)methyl]pyrrolidine as an organocatalyst for the asymmetric Michael addition of cyclohexanone and cyclopentanone to β-nitrostyrenes has been shown to produce γ-nitro carbonyl compounds with high yield and excellent stereoselectivity, highlighting its potential in asymmetric synthesis (K. Singh et al., 2013).
Chemical Sensing and Fluorescence
- Chemosensors for Metal Ions : A novel chemosensor based on pyrrolidine and bipyridyl-dansyl has been developed for selective ratiometric and colorimetric detection of Al(3+) ions. This highlights the role of pyrrolidine derivatives in the design of selective sensors for environmental and biological monitoring (D. Maity & T. Govindaraju, 2010).
Medicinal Chemistry and Drug Design
- RORγt Inverse Agonists : Research into phenyl (3-phenylpyrrolidin-3-yl)sulfones led to the discovery of selective, orally active RORγt inverse agonists. These compounds demonstrate potential for treating inflammatory diseases by inhibiting IL-17 production, underscoring the therapeutic applications of pyrrolidine derivatives (J. Duan et al., 2019).
Mechanism of Action
Target of Action
Ro 67-7476 is a positive allosteric modulator of the metabotropic glutamate receptor 1 (mGluR1) . This receptor plays a crucial role in the central nervous system, mediating the slow and prolonged excitatory responses to glutamate, the primary excitatory neurotransmitter in the brain .
Mode of Action
Ro 67-7476 potentiates glutamate-induced calcium release in cells expressing rat mGluR1a . This means that it enhances the response of mGluR1 to glutamate, leading to an increase in intracellular calcium levels . It is also a potent P-ERK1/2 agonist, activating ERK1/2 phosphorylation in the absence of exogenously added glutamate .
Biochemical Pathways
The activation of mGluR1 by Ro 67-7476 leads to the potentiation of glutamate-induced calcium release . This can affect various calcium-dependent processes within the cell. Additionally, the activation of ERK1/2 phosphorylation can influence various downstream signaling pathways, including those involved in cell growth, differentiation, and survival .
Result of Action
The potentiation of glutamate-induced calcium release and the activation of ERK1/2 phosphorylation by Ro 67-7476 can have various effects at the cellular and molecular levels. For example, it can influence neuronal excitability, synaptic plasticity, and various cellular processes regulated by calcium and ERK1/2 signaling .
Biochemical Analysis
Biochemical Properties
Ro 67-7476 interacts with mGluR 1, a type of metabotropic glutamate receptor, and enhances the release of calcium in cells expressing rat mGluR1a . It also acts as a potent P-ERK1/2 agonist, activating ERK1/2 phosphorylation in the absence of exogenously added glutamate .
Cellular Effects
Ro 67-7476 has been shown to influence cell function by modulating cell signaling pathways. Specifically, it activates ERK1/2 phosphorylation, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and survival .
Molecular Mechanism
At the molecular level, Ro 67-7476 exerts its effects by binding to mGluR 1 and potentiating glutamate-induced calcium release . This interaction enhances the activation of ERK1/2, leading to changes in gene expression and cellular responses .
properties
IUPAC Name |
(2S)-2-(4-fluorophenyl)-1-(4-methylphenyl)sulfonylpyrrolidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO2S/c1-13-4-10-16(11-5-13)22(20,21)19-12-2-3-17(19)14-6-8-15(18)9-7-14/h4-11,17H,2-3,12H2,1H3/t17-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAEHFYNGSSBGSS-KRWDZBQOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C3=CC=C(C=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC[C@H]2C3=CC=C(C=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80652763 | |
Record name | (2S)-2-(4-Fluorophenyl)-1-(4-methylbenzene-1-sulfonyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80652763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
298690-60-5 | |
Record name | (2S)-2-(4-Fluorophenyl)-1-(4-methylbenzene-1-sulfonyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80652763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.